Cas no 70110-24-6 ((2S)-2-chloropropanoyl chloride)

• Product name: (2S)-2-chloropropanoyl chloride
• CAS No: 70110-24-6
• MF: C₃H₄Cl₂O
• MW: 126.96900
• MDL: MFCD20621226
• CID: 3048353
• PubChem ID: 7157125

(2S)-2-chloropropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloropropanoyl chloride
• (S)-2-CHLOROPROPIONYL CHLORIDE;(S)-9-[3-Hydroxy-2-(phosphonomethoxy)propyl]adenine;(S)-2-chloropropionyl chloride;(S)-(+)-α-chloropropionyl chloride;L(+)-2-Chlor-propionylchlorid;
• (2S)-2-chloropropanoyl chloride
• EN300-322328
• 70110-24-6
• (s)-2-chloropropanoyl chloride
• (2S)-2-chloranylpropanoyl chloride
• 2-chloropropionylchloride
• AT22451
• A838651
• (s)-2-chloropropanoylchloride
• JEQDSBVHLKBEIZ-REOHCLBHSA-N
• (S)-2-chloropropionyl chloride
• 823-513-9
• SCHEMBL1065279

• MDL： MFCD20621226
• Inchi： InChI=1S/C3H4Cl2O/c1-2(4)3(5)6/h2H,1H3/t2-/m0/s1
• InChI Key： JEQDSBVHLKBEIZ-REOHCLBHSA-N

Computed Properties

• Exact Mass: 125.96400
• Monoisotopic Mass: 125.9639201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2394
• PSA: 17.07000
• LogP: 1.37910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on (2S)-2-chloropropanoyl chloride

2-Chloropropanoyl Chloride (CAS No. 70110-24-6)

2-Chloropropanoyl chloride, also known by its CAS registry number 70110-24-6, is a chlorinated organic compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and chemical synthesis. This compound belongs to the class of acyl chlorides, which are highly reactive due to the presence of a chlorine atom attached to the carbonyl group. Its reactivity makes it a valuable tool in various chemical reactions, particularly in the synthesis of bioactive molecules.

Over the years, 2-chloropropanoyl chloride has been extensively studied for its potential applications in drug discovery and biotechnology. Recent research has highlighted its role as an intermediate in the production of antibiotics, pesticides, and agricultural chemicals. The compound's ability to undergo a wide range of reactions, including nucleophilic acyl substitution and condensation reactions, makes it a versatile reagent in chemical synthesis.

One of the most notable applications of 2-chloropropanoyl chloride is its use as an activating agent in peptide synthesis. In this context, the compound reacts with amino groups to form activated esters, which are highly reactive intermediates that facilitate efficient coupling reactions. This property has made it a valuable tool in the development of biological drugs, such as cancer vaccines and enzyme inhibitors.

Recent advancements in nanotechnology have also explored the potential of 2-chloropropanoyl chloride in the synthesis of nanomaterials. Its reactivity enables the functionalization of surfaces and the creation of hybrid materials with tailored properties. These materials have applications in drug delivery systems, biosensors, and imaging agents.

The chemical stability of 2-chloropropanoyl chloride has been a subject of interest in industrial chemistry. Studies have demonstrated its ability to retain structural integrity under various reaction conditions, making it suitable for large-scale production processes. This stability is particularly advantageous in the manufacturing of pharmaceutical intermediates, where purity and consistency are critical.

Another area of research involving 2-chloropropanoyl chloride is its role in agricultural chemistry. The compound has been investigated for its potential as a precursor in the synthesis of herbicides and fungicides. Its reactivity allows for the creation of highly effective pest control agents that are environmentally friendly and biodegradable.

In summary, 2-chloropropanoyl chloride (CAS No. 70110-24-6) is a multifaceted compound with extensive applications across various scientific disciplines. Its reactivity, stability, and versatility make it an indispensable tool in chemical synthesis, pharmaceuticals, and biotechnology. As research continues to uncover new uses for this compound, its significance in these fields is expected to grow further.